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Introduction
Citrate lyase (EC 4.1.3.6) is a key enzyme in cellular metabolism, catalyzing the cleavage of

citrate into oxaloacetate and acetyl-CoA. This reaction is a crucial step in the conversion of

carbohydrates into fatty acids and cholesterol.[1][2] In prokaryotes, it is a component of the

reductive tricarboxylic acid (RTCA) cycle. Given its central role in lipogenesis, ATP-citrate lyase

(ACLY), the ATP-dependent form of this enzyme found in the cytoplasm of animals, is a

significant target for drug development in the treatment of metabolic diseases such as obesity

and dyslipidemia, as well as in cancer research.[2][3] These application notes provide a

detailed protocol for a continuous spectrophotometric assay to determine citrate lyase activity.

Principle of the Assay
The activity of citrate lyase is determined using a coupled enzyme assay. Citrate lyase

catalyzes the conversion of citrate to oxaloacetate and acetate. The production of oxaloacetate

is then coupled to the oxidation of reduced nicotinamide adenine dinucleotide (NADH) by

malate dehydrogenase (MDH). MDH catalyzes the reduction of oxaloacetate to L-malate, with
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the concomitant oxidation of NADH to NAD+. The rate of decrease in absorbance at 340 nm,

due to the oxidation of NADH, is directly proportional to the citrate lyase activity in the sample.

[4]

The enzymatic reactions are as follows:

Citrate + H₂O → Oxaloacetate + Acetate (catalyzed by Citrate Lyase)

Oxaloacetate + NADH + H⁺ → L-Malate + NAD⁺ (catalyzed by Malate Dehydrogenase)

Materials and Reagents
Reagent Preparation

100 mM Triethanolamine Buffer (pH 7.6 at 25°C): Prepare in deionized water using

Triethanolamine Hydrochloride. Adjust the pH to 7.6 at 25°C with 1 M NaOH.[4]

29 mM Zinc Chloride (ZnCl₂) Solution: Prepare in deionized water.[4]

14 mM β-Nicotinamide Adenine Dinucleotide, Reduced Form (NADH) Solution: Prepare

fresh in deionized water.[4]

100 mM Sodium Citrate Solution: Prepare in deionized water using Citric Acid, Trisodium

Salt, Dihydrate.[4]

Malic Dehydrogenase (MDH) Enzyme Solution: Use a commercial preparation of MDH.

Citrate Lyase Enzyme Solution: Immediately before use, prepare a solution containing a

suitable concentration of Citrate Lyase in a cold dilution buffer (e.g., 10 mM Triethanolamine

with 0.3 mM Zinc Chloride).[4]

Experimental Protocols
Standard Spectrophotometric Assay Protocol
This protocol is designed for a standard 3.00 mL reaction volume in a spectrophotometer

cuvette with a 1 cm light path.
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Prepare the Reaction Mixture: In a suitable cuvette, combine the following reagents in the

specified order. Prepare a "Test" and a "Blank" reaction. The "Blank" will contain all reagents

except the citrate lyase enzyme solution to measure any background NADH oxidation.

Reagent
Volume (mL) for
Test

Volume (mL) for
Blank

Final
Concentration

100 mM

Triethanolamine

Buffer (pH 7.6)

2.88 2.88 96 mM

29 mM ZnCl₂ 0.05 0.05 0.5 mM

14 mM NADH 0.05 0.05 0.23 mM

Malic Dehydrogenase

(MDH)
As required As required ~50 units

100 mM Sodium

Citrate
0.02 0.02 0.67 mM

Deionized Water To 2.90 mL To 3.00 mL -

Citrate Lyase Enzyme

Solution
0.10 - 0.01 - 0.03 units

Equilibration: Mix the contents of the cuvettes by inversion and equilibrate to 25°C in a

thermostatted spectrophotometer.[4]

Baseline Measurement: Monitor the absorbance at 340 nm (A₃₄₀) until a stable baseline is

achieved.

Initiate the Reaction: Add 0.10 mL of the Citrate Lyase Enzyme Solution to the "Test" cuvette.

For the "Blank", add an equal volume of the enzyme dilution buffer.

Data Acquisition: Immediately mix by inversion and record the decrease in A₃₄₀ for

approximately 5 minutes.[4]

Calculate the Rate of Reaction: Determine the rate of change in absorbance per minute

(ΔA₃₄₀/min) from the initial linear portion of the curve for both the "Test" and "Blank".
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Data Analysis
The activity of citrate lyase is calculated using the Beer-Lambert law. The molar extinction

coefficient for NADH at 340 nm is 6.22 mM⁻¹cm⁻¹.

Calculation of Enzyme Activity:

Units/mL enzyme = [ (ΔA₃₄₀/min Test - ΔA₃₄₀/min Blank) * Total Volume (mL) ] / [ 6.22 * Light

Path (cm) * Volume of Enzyme (mL) ]

Unit Definition: One unit of citrate lyase is defined as the amount of enzyme that converts 1.0

µmole of citrate to oxaloacetate per minute at pH 7.6 at 25°C.[4]

Data Presentation
Table 1: Example Data for Citrate Lyase Activity
Determination

Sample
ΔA₃₄₀/min
(Test)

ΔA₃₄₀/min
(Blank)

Net ΔA₃₄₀/min
Citrate Lyase
Activity
(Units/mL)

Enzyme Prep 1 0.058 0.002 0.056 0.090

Enzyme Prep 2 0.112 0.003 0.109 0.175

Inhibitor A 0.025 0.002 0.023 0.037

Activator B 0.089 0.002 0.087 0.140

Table 2: Kinetic Parameters of Citrate Lyase
Substrate Kₘ (mM) Vₘₐₓ (µmol/min/mg)

Citrate 0.21 ± 0.04
To be determined

experimentally

ATP (for ACLY) Varies by organism
To be determined

experimentally
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Note: The kinetic parameters of citrate lyase can vary depending on the source of the enzyme

and the specific assay conditions. The provided Kₘ for citrate is from a study on bacterial ATP-

citrate lyase and serves as an example.[5]

Signaling Pathways and Experimental Workflows
Biochemical Pathway of the Coupled Citrate Lyase
Assay
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Caption: Coupled reaction for citrate lyase assay.

Experimental Workflow for Citrate Lyase Activity
Measurement
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Caption: Workflow for measuring citrate lyase activity.

Troubleshooting
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Issue Possible Cause Suggested Solution

No change in absorbance Inactive citrate lyase or MDH.
Check the activity of both

enzymes with positive controls.

Missing a key reagent.
Double-check the preparation

of the reaction mixture.

High background rate in blank
Contamination of reagents with

other dehydrogenases.

Use high-purity reagents.

Prepare fresh solutions.

Spontaneous degradation of

NADH.

Ensure proper storage of

NADH (protect from light and

moisture).

Non-linear reaction rate Substrate depletion.

Use a lower concentration of

citrate lyase or a higher

concentration of citrate and

NADH.

Enzyme instability.

Perform the assay at the

optimal temperature and pH for

the enzyme.

Conclusion
This application note provides a robust and reliable method for determining the activity of

citrate lyase. The coupled spectrophotometric assay is a classic and widely used technique that

offers high sensitivity and is suitable for kinetic studies, inhibitor screening, and quality control

in both research and industrial settings. Careful adherence to the protocol and proper

preparation of reagents are essential for obtaining accurate and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

